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Compound of Interest

Compound Name: Umeclidinium Bromide-d5

Cat. No.: B15142690

Umeclidinium Bromide-d5: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this in-depth guide provides
comprehensive information on Umeclidinium Bromide-d5, including a list of suppliers,
detailed material safety data, and experimental protocols.

Suppliers of Umeclidinium Bromide-d5

Umeclidinium Bromide-d5 is available from several specialized chemical suppliers that
provide isotopically labeled compounds for research purposes. When selecting a supplier, it is
crucial to consider factors such as product purity, availability of a comprehensive Certificate of
Analysis (CoA), and adherence to quality control standards.

Table 1: Prominent Suppliers of Umeclidinium Bromide-d5
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Supplier Website Notes

Provides a Material Safety
KM Pharma Solution Pvt. Ltd. Not directly available Data Sheet for Umeclidinium
Bromide-d5.

Lists Umeclidinium Bromide-d5

Smolecule --INVALID-LINK-- ) )
in their catalog.
Offers Umeclidinium-d5
MedChemExpress --INVALID-LINK-- )
bromide for research use.
Provides Umeclidinium
) Bromide-d5 with its CAS
Santa Cruz Biotechnology --INVALID-LINK--
number for the unlabeled
compound.
Lists Umeclidinium Bromide-d5
Pharmaffiliates --INVALID-LINK--

as a pharmaceutical standard.

Material Safety Data Sheet (MSDS) Summary

The following tables summarize the key safety and handling information for Umeclidinium
Bromide-d5, compiled from various supplier safety data sheets for the deuterated and non-
deuterated forms. It is imperative to consult the specific MSDS provided by the supplier before
handling the compound.

Physical and Chemical Properties
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Property

Value

Source

Chemical Name

4-(Hydroxydiphenylmethyl)-1-
(2-((phenyl-
d5)methoxy)ethyl)quinuclidin-
1-ium bromide

[1]

Molecular Formula C29H29DsBrNO2 [1]
Molecular Weight 513.53 g/mol

Appearance White to off-white solid

Solubility Slightly soluble in water

Toxicological Information

Data for the deuterated compound is limited; the following is based on the non-deuterated
form, Umeclidinium Bromide.

Hazard Classification GHS Category Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][3][4]
Acute Toxicity, Inhalation Category 4 Harmful if inhaled.[2][3]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][4]
Serious Eye Damage/Irritation Category 2A Causes serious eye iritation.

[2]14]

Specific target organ toxicity —

single exposure

Category 3 (Respiratory tract

irritation)

May cause respiratory
irritation.[2][4]

First Aid Measures
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Exposure Route First Aid Procedure

) Move person into fresh air. If not breathing, give
Inhalation . o o
artificial respiration. Consult a physician.[1][3]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[1][3]

Rinse thoroughly with plenty of water for at least

Eye Contact . -
15 minutes and consult a physician.[1][3]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[1][3]

Experimental Protocols
Proposed Synthesis of Umeclidinium Bromide-d5

The synthesis of Umeclidinium Bromide-d5 can be adapted from established routes for the
non-deuterated analog. The key modification involves the use of a deuterated starting material,
benzyl-d5 bromide.

Reaction Scheme:

a,a-Diphenyl-1-azabicyclo[2.2.2]octane-4-methanol + Benzyl-d5 bromide — Umeclidinium
Bromide-d5

Materials:

a,a-Diphenyl-1-azabicyclo[2.2.2]octane-4-methanol

Benzyl-d5 bromide

Acetonitrile (anhydrous)

Argon or Nitrogen gas

Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer)
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e Heating mantle

e Rotary evaporator

Procedure:

In a round-bottom flask purged with argon, dissolve a,a-diphenyl-1-azabicyclo[2.2.2]octane-
4-methanol in anhydrous acetonitrile.

e Add a stoichiometric equivalent of benzyl-d5 bromide to the solution.

» Heat the reaction mixture to reflux and maintain for 24-48 hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

e Upon completion, allow the reaction mixture to cool to room temperature.
* Remove the solvent under reduced pressure using a rotary evaporator.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
acetonitrile/diethyl ether) to yield Umeclidinium Bromide-d5 as a white solid.

o Confirm the structure and purity of the final product using *H NMR, 3C NMR, and High-
Resolution Mass Spectrometry.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

An isocratic HPLC method can be employed for the purity and quantification of Umeclidinium
Bromide-d5.

Instrumentation:
e HPLC system with a UV detector
e C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm)

Chromatographic Conditions:
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» Mobile Phase: A mixture of phosphate buffer (pH adjusted to 3.0 with phosphoric acid) and
acetonitrile (e.g., 60:40 v/v).

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30 °C.

o Detection Wavelength: 220 nm.
e Injection Volume: 10 pL.
Sample Preparation:

e Prepare a stock solution of Umeclidinium Bromide-d5 in the mobile phase at a
concentration of approximately 1 mg/mL.

o Prepare working standards and sample solutions by diluting the stock solution with the
mobile phase to the desired concentrations.

Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the standard and sample solutions.

Identify the Umeclidinium Bromide-d5 peak by its retention time.

Calculate the purity of the sample by the area percentage method. For quantification, use a
calibration curve generated from the standard solutions.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for procuring and safely handling Umeclidinium Bromide-d5.
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Caption: Key sections of a Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Umeclidinium Bromide-d5 supplier and material safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142690#umeclidinium-bromide-d5-supplier-and-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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